Cas no 2696257-49-3 (rel-Methyl (3aS,6aR)-5-benzyltetrahydro-1H-thieno[3,4-c]pyrrole-3a(3H)-carboxylate)

• Product Name: rel-Methyl (3aS,6aR)-5-benzyltetrahydro-1H-thieno[3,4-c]pyrrole-3a(3H)-carboxylate
• CAS No: 2696257-49-3
• MF: C₁₅H₁₉NO₂S
• MW: 277.381862878799
• CID: 5086041
• PubChem ID: 162393954
• Update Time: 2025-05-19

rel-Methyl (3aS,6aR)-5-benzyltetrahydro-1H-thieno[3,4-c]pyrrole-3a(3H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• rel-Methyl (3aS,6aR)-5-benzyltetrahydro-1H-thieno[3,4-c]pyrrole-3a(3H)-carboxylate
• BS-47340
• methyl (3aS,6aR)-5-benzyl-tetrahydro-1H-thieno[3,4-c]pyrrole-3a-carboxylate
• 2696257-49-3
• methyl (3aS,6aR)-5-benzyl-3,4,6,6a-tetrahydro-1H-thieno[3,4-c]pyrrole-3a-carboxylate
• F76574

• Inchi： 1S/C15H19NO2S/c1-18-14(17)15-10-16(8-13(15)9-19-11-15)7-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3/t13-,15-/m0/s1
• InChI Key： YDQXUNLHFXKDQQ-ZFWWWQNUSA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@]2(C(OC)=O)CSC[C@]2([H])C1

Computed Properties

• Exact Mass: 277.11365002g/mol
• Monoisotopic Mass: 277.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.8Ų

Additional information on rel-Methyl (3aS,6aR)-5-benzyltetrahydro-1H-thieno[3,4-c]pyrrole-3a(3H)-carboxylate

Rel-Methyl (3aS,6aR)-5-benzyltetrahydro-1H-thieno[3,4-c]pyrrole-3a(3H)-carboxylate (CAS No. 2696257-49-3): A Comprehensive Overview

Rel-Methyl (3aS,6aR)-5-benzyltetrahydro-1H-thieno[3,4-c]pyrrole-3a(3H)-carboxylate, identified by its CAS number 2696257-49-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure, featuring a fused heterocyclic system, has garnered attention due to its potential biological activities and structural features that make it a promising candidate for further research and development.

The compound belongs to the class of tetrahydrothienopyrrole derivatives, which are known for their diverse pharmacological properties. The presence of a benzyl group at the 5-position and the specific stereochemistry at the 3a and 6a positions contribute to its unique chemical profile. This stereochemical arrangement is critical for its biological activity, as it influences how the molecule interacts with biological targets.

In recent years, there has been growing interest in heterocyclic compounds due to their role as key scaffolds in drug discovery. The thienopyrrole core in Rel-Methyl (3aS,6aR)-5-benzyltetrahydro-1H-thieno[3,4-c]pyrrole-3a(3H)-carboxylate offers a rich platform for structural modifications, enabling researchers to explore various biological pathways. The benzyl substituent at the 5-position adds another layer of complexity, potentially influencing both the metabolic stability and binding affinity of the compound.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The thienopyrrole scaffold is structurally related to several known bioactive molecules that have demonstrated efficacy in conditions such as epilepsy and neurodegenerative diseases. Preliminary studies suggest that Rel-Methyl (3aS,6aR)-5-benzyltetrahydro-1H-thieno[3,4-c]pyrrole-3a(3H)-carboxylate may interact with specific neurotransmitter receptors or enzymes involved in these pathways.

The stereochemistry of the molecule is another critical factor that has been extensively studied. The (3aS,6aR) configuration is not arbitrary; it has been chosen based on insights from related compounds that have shown high selectivity for certain biological targets. This stereochemical purity ensures that the compound behaves predictably in biological assays, reducing the likelihood of off-target effects.

Recent advances in computational chemistry have allowed researchers to model the interactions of Rel-Methyl (3aS,6aR)-5-benzyltetrahydro-1H-thieno[3,4-c]pyrrole-3a(3H)-carboxylate with various biological targets. These simulations have provided valuable insights into its potential mechanisms of action. For instance, studies suggest that the benzyl group may facilitate binding to specific pockets on enzymes or receptors, while the thienopyrrole core stabilizes the interaction through hydrophobic and aromatic stacking interactions.

In addition to its potential therapeutic applications, this compound has also attracted attention for its synthetic utility. The presence of multiple stereocenters makes it an interesting challenge for synthetic chemists. Researchers have developed novel synthetic routes to access this molecule with high enantiomeric purity. These synthetic strategies not only contribute to the availability of the compound for further studies but also advance our understanding of asymmetric synthesis techniques.

The pharmacokinetic properties of Rel-Methyl (3aS,6aR)-5-benzyltetrahydro-1H-thieno[3,4-c]pyrrole-3a(3H)-carboxylate are also under investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary data suggest that the compound has favorable solubility characteristics and moderate metabolic stability, which are important factors for drug development.

One particularly intriguing aspect of this compound is its potential role as a lead molecule for drug discovery programs targeting neurological disorders. The thienopyrrole scaffold has shown promise in several preclinical models of epilepsy and neurodegeneration. Researchers are exploring how structural modifications can enhance its potency and selectivity while minimizing side effects.

The benzyl group at the 5-position may also play a role in modulating pharmacokinetic properties. For example, it could influence solubility or permeability across biological membranes. Additionally, it may serve as a handle for further derivatization using click chemistry or other functionalization strategies to explore new chemical space.

As computational methods continue to improve, so does our ability to predict biological activity accurately. High-throughput virtual screening (HTVS) has become an indispensable tool in drug discovery pipelines. By leveraging large databases and advanced algorithms, researchers can identify compounds like Rel-Methyl (3aS,6aR)-5-benzyltetrahydro-1H-thieno[3,4-c]pyrrole-3a(3H)-carboxylate that are likely to interact with specific targets with high affinity.

The integration of experimental data with computational predictions has led to more efficient drug discovery processes. Researchers are now able to prioritize compounds based on both experimental validation and computational scoring metrics. This approach has significantly reduced the time and resources required to identify promising candidates for further development.

In conclusion, Rel-Methyl (3aS,6aR)-5-benzyltetrahydro-1H-thieno[3,4-c]pyrrole-3a(3H)-carboxylate (CAS No. 2696257-49-3) represents a fascinating example of how structural complexity can lead to unique biological properties. Its potential applications in treating neurological disorders and its synthetic challenges make it an attractive subject for further research. As our understanding of molecular interactions continues to evolve through advances in computational chemistry and experimental techniques, compounds like this one will undoubtedly play a significant role in future drug development efforts.